An In-depth Technical Guide to the Synthesis and Characterization of 5-(p-tolyl)thiazol-2-amine
An In-depth Technical Guide to the Synthesis and Characterization of 5-(p-tolyl)thiazol-2-amine
Audience: Researchers, Scientists, and Drug Development Professionals
Abstract: The thiazole scaffold is a privileged heterocyclic motif found in numerous natural products and synthetic pharmaceuticals, exhibiting a wide range of biological activities including antimicrobial, anti-inflammatory, and anticancer properties.[1][2][3] Specifically, 2-aminothiazole derivatives are crucial building blocks in medicinal chemistry. This guide provides a comprehensive overview of a common synthetic route to 5-(p-tolyl)thiazol-2-amine, a representative 2-amino-5-arylthiazole, along with detailed protocols for its characterization using modern spectroscopic techniques. All quantitative data is summarized for clarity, and key workflows are visualized to facilitate understanding.
Synthesis of 5-(p-tolyl)thiazol-2-amine
The synthesis of 2-amino-5-arylthiazoles can be achieved through several methods. A widely recognized and effective approach is a variation of the Hantzsch thiazole synthesis, which involves the condensation of an α-halocarbonyl compound with a thioamide.[4][5] For the synthesis of a 5-substituted-2-aminothiazole, a common strategy involves the reaction of an appropriate aldehyde with thiourea in the presence of an oxidizing agent, such as iodine. This method provides a direct route to the desired product.
Reaction Scheme
The overall reaction for the synthesis of 5-(p-tolyl)thiazol-2-amine from p-tolylacetaldehyde and thiourea is depicted below:
p-Tolylacetaldehyde + Thiourea + I₂ → 5-(p-tolyl)thiazol-2-amine + 2HI + H₂S
Experimental Protocol
This protocol outlines a general procedure for the laboratory-scale synthesis of 5-(p-tolyl)thiazol-2-amine.
Materials and Reagents:
-
p-Tolylacetaldehyde
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Thiourea
-
Iodine
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Ethanol (or Dimethylformamide, DMF)
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Saturated Sodium Thiosulfate solution
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Saturated Sodium Bicarbonate solution
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Deionized Water
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Ethyl Acetate
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Anhydrous Magnesium Sulfate
Procedure:
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In a round-bottom flask equipped with a magnetic stirrer and a reflux condenser, dissolve p-tolylacetaldehyde (1.0 equivalent) and thiourea (1.2 equivalents) in ethanol.
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To this stirring solution, add finely ground iodine (1.1 equivalents) portion-wise over 15 minutes. An exothermic reaction may be observed.
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Heat the reaction mixture to reflux (approximately 78 °C for ethanol) and maintain for 4-6 hours.
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Monitor the reaction progress using Thin Layer Chromatography (TLC) with an appropriate eluent system (e.g., 7:3 Hexane:Ethyl Acetate).
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Upon completion, cool the mixture to room temperature and concentrate it under reduced pressure to remove the solvent.
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Redissolve the crude residue in ethyl acetate and transfer it to a separatory funnel.
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Wash the organic layer sequentially with saturated sodium thiosulfate solution (to quench excess iodine), saturated sodium bicarbonate solution (to neutralize hydroiodic acid), and finally with brine.
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Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate under reduced pressure to yield the crude product.
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Purify the crude solid by recrystallization from a suitable solvent system (e.g., ethanol/water) to afford 5-(p-tolyl)thiazol-2-amine as a pure solid.
Characterization of 5-(p-tolyl)thiazol-2-amine
Thorough characterization is essential to confirm the identity, purity, and structure of the synthesized compound. The following sections detail the expected outcomes from standard analytical techniques.
Physical Properties
A summary of the key physical and chemical properties for 5-(p-tolyl)thiazol-2-amine is provided below.
| Property | Value |
| Molecular Formula | C₁₀H₁₀N₂S[6] |
| Molecular Weight | 190.26 g/mol [6] |
| Appearance | Off-white to yellow solid |
| CAS Number | 73040-54-7[6][7] |
Spectroscopic Data
The following tables summarize the expected spectroscopic data based on the structure of 5-(p-tolyl)thiazol-2-amine and data from analogous compounds.[8][9]
Table 1: Predicted ¹H NMR Spectroscopic Data (in CDCl₃, 400 MHz)
| Chemical Shift (δ, ppm) | Multiplicity | Integration | Assignment |
|---|---|---|---|
| ~ 7.30 | d | 2H | Ar-H (ortho to CH₃) |
| ~ 7.15 | d | 2H | Ar-H (meta to CH₃) |
| ~ 7.05 | s | 1H | Thiazole C4-H |
| ~ 5.10 | br s | 2H | -NH₂ |
| ~ 2.35 | s | 3H | Ar-CH₃ |
Table 2: Predicted ¹³C NMR Spectroscopic Data (in CDCl₃, 100 MHz)
| Chemical Shift (δ, ppm) | Assignment |
|---|---|
| ~ 168.0 | Thiazole C2 (-C-NH₂) |
| ~ 145.0 | Thiazole C5 |
| ~ 137.0 | Ar-C (ipso, attached to CH₃) |
| ~ 131.0 | Ar-C (ipso, attached to thiazole) |
| ~ 129.5 | Ar-CH |
| ~ 128.5 | Ar-CH |
| ~ 120.0 | Thiazole C4 |
| ~ 21.0 | Ar-CH₃ |
Table 3: Predicted FT-IR Spectroscopic Data
| Wavenumber (cm⁻¹) | Intensity | Assignment |
|---|---|---|
| 3450 - 3300 | Medium, Sharp (doublet) | N-H stretch (asymmetric & symmetric) of primary amine[10] |
| 3100 - 3000 | Medium | Aromatic C-H stretch |
| 2950 - 2850 | Weak | Aliphatic C-H stretch (methyl) |
| ~ 1620 | Strong | N-H bend (scissoring) of primary amine[10] |
| ~ 1580 | Strong | C=N stretch (thiazole ring) |
| 1510, 1450 | Medium | Aromatic C=C stretch |
| ~ 1320 | Medium | Aromatic C-N stretch[10] |
| ~ 700 | Weak | C-S stretch |
Table 4: Predicted Mass Spectrometry Data (EI)
| m/z | Assignment |
|---|---|
| 190 | [M]⁺ (Molecular Ion) |
| 175 | [M - CH₃]⁺ |
| 91 | [C₇H₇]⁺ (Tropylium ion) |
Analytical Protocols
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Nuclear Magnetic Resonance (NMR): Dissolve 5-10 mg of the sample in ~0.6 mL of deuterated chloroform (CDCl₃) containing tetramethylsilane (TMS) as an internal standard. Acquire ¹H and ¹³C NMR spectra on a 400 MHz or higher spectrometer.
-
Fourier-Transform Infrared (FT-IR): Obtain the spectrum using either a KBr pellet method or an Attenuated Total Reflectance (ATR) accessory. Collect data from 4000 to 400 cm⁻¹.
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Mass Spectrometry (MS): Introduce the sample into a mass spectrometer, typically via direct infusion or after separation by Gas Chromatography (GC-MS). Acquire data in electron ionization (EI) mode to observe the molecular ion and characteristic fragmentation patterns.
Mandatory Visualizations
The following diagrams illustrate the key workflows described in this guide.
Synthesis Workflow
Caption: Workflow for the synthesis of 5-(p-tolyl)thiazol-2-amine.
Characterization Logic
Caption: Logical flow for the analytical characterization of the final product.
References
- 1. Synthesis and Biological Evaluation of New Substituted Hantzsch Thiazole Derivatives from Environmentally Benign One-Pot Synthesis Using Silica Supported Tungstosilisic Acid as Reusable Catalyst - PMC [pmc.ncbi.nlm.nih.gov]
- 2. pubs.acs.org [pubs.acs.org]
- 3. benchchem.com [benchchem.com]
- 4. researchgate.net [researchgate.net]
- 5. synarchive.com [synarchive.com]
- 6. chemscene.com [chemscene.com]
- 7. 5-(p-Tolyl)thiazol-2-amine | 73040-54-7 | TCI Deutschland GmbH [tcichemicals.com]
- 8. nanobioletters.com [nanobioletters.com]
- 9. rsc.org [rsc.org]
- 10. orgchemboulder.com [orgchemboulder.com]
